5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide

• IUPAC Name: 5-bromo-N-[1-(4-chlorophenyl)propyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H13BrClNO2S2/c1-2-11(9-3-5-10(15)6-4-9)16-20(17,18)13-8-7-12(14)19-13/h3-8,11,16H,2H2,1H3
• InChI Key: UOTADVLIAUOWAA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)Cl)NS(=O)(=O)C2=CC=C(S2)Br
• Molecular Formula: C13H13BrClNO2S2
• Molecular Weight: 394.7 g/mol

Description

5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide is a chemical compound that has been studied for its potential use in scientific research. The compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide is not fully understood. However, it has been found to bind to certain enzymes and receptors in the body, thereby affecting their activity. The compound has been shown to inhibit the activity of certain enzymes that are involved in the biosynthesis of certain molecules in the body. It has also been found to modulate the activity of certain receptors in the body, thereby affecting various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes that are involved in the biosynthesis of certain molecules in the body. It has also been found to modulate the activity of certain receptors in the body, thereby affecting various physiological processes. The compound has been studied for its potential use as a therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide in lab experiments is that it is a potent and selective inhibitor of certain enzymes and receptors. This makes it a useful tool compound for studying the role of these enzymes and receptors in various physiological processes. However, one limitation of using this compound is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide. One direction is to further investigate the mechanism of action of the compound and its effects on various enzymes and receptors in the body. Another direction is to study the potential therapeutic applications of this compound for various diseases. Additionally, future research could focus on developing more potent and selective inhibitors of these enzymes and receptors, which could have important implications for the development of new drugs.

Scientific Research Applications

5-bromo-N-[1-(4-chlorophenyl)propyl]-2-thiophenesulfonamide has been studied for its potential use in scientific research. The compound has been found to have several applications in the fields of biochemistry and pharmacology. It has been used as a tool compound to study the role of certain enzymes and receptors in various physiological processes. The compound has also been studied for its potential use as a therapeutic agent for various diseases.